Cas no 88072-77-9 (Phenol, 4-chloro-2-(6-chloro-4-methyl-2H-1-benzopyran-3-yl)-)

• Product Name: Phenol, 4-chloro-2-(6-chloro-4-methyl-2H-1-benzopyran-3-yl)-
• CAS No: 88072-77-9
• MF: C₁₆H₁₂Cl₂O₂
• MW: 307.17128276825
• CID: 646202
• PubChem ID: 13140903
• Update Time: 2025-04-19

Phenol, 4-chloro-2-(6-chloro-4-methyl-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-(6-chloro-4-methyl-2H-1-benzopyran-3-yl)-
• 4-chloro-2-(6-chloro-4-methyl-2H-chromen-3-yl)phenol
• 88072-77-9
• 4-Chloro-2-(6-chloro-4-methyl-2H-1-benzopyran-3-yl)phenol
• DTXSID90521259

• Inchi： 1S/C16H12Cl2O2/c1-9-12-6-11(18)3-5-16(12)20-8-14(9)13-7-10(17)2-4-15(13)19/h2-7,19H,8H2,1H3
• InChI Key： OKAQSWQIRNWBEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(C1C=C(C=CC=1O)Cl)CO2

Computed Properties

• Exact Mass: 306.0214350g/mol
• Monoisotopic Mass: 306.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų